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Compound of Interest

Compound Name: NICKELSULFIDE

CAS No.: 12035-50-6

Cat. No.: B1174935

Get Quote

This technical guide provides a comprehensive overview of the first-principle calculation

methods used to investigate the electronic band structure of nickel sulfides (NiSₓ). For

researchers and scientists, particularly in materials science and drug development where nickel

sulfide nanoparticles may be used, understanding the electronic properties at a quantum level

is crucial for designing materials with tailored functionalities. This document details the

theoretical underpinnings, computational workflows, and key findings derived from Density

Functional Theory (DFT) studies on this important class of transition metal sulfides.

Theoretical Framework: Density Functional Theory
First-principle, or ab initio, calculations are a cornerstone of computational materials science,

enabling the prediction of material properties from fundamental quantum mechanical principles

without empirical parameters. The most prominent method in this category is Density

Functional Theory (DFT). DFT is based on the principle that the ground-state properties of a

many-electron system can be determined from its electron density.

The practical application of DFT relies on approximations for the exchange-correlation (xc)

functional, which accounts for the quantum mechanical and many-body effects of electron
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interactions. For transition metal compounds like nickel sulfides, standard approximations such

as the Generalized Gradient Approximation (GGA) can sometimes fail to accurately describe

the electronic structure due to strong electron correlation in the localized d-orbitals of nickel. To

address this, more advanced methods are often employed:

DFT+U: This method adds a Hubbard U term to the xc-functional to better treat the on-site

Coulomb repulsion of localized electrons, which is crucial for accurately predicting band gaps

in materials like NiS₂.[1][2][3]

Hybrid Functionals: These functionals mix a portion of the exact Hartree-Fock exchange with

a standard DFT exchange functional, often providing more accurate band gap predictions.

Experimental Protocol: The Computational
Workflow
The process of calculating the band structure of a crystalline solid like nickel sulfide using first-

principles methods follows a standardized workflow. This involves defining the system,

calculating the ground-state electronic density, and then performing post-processing

calculations to extract properties like the band structure and density of states.
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1. Input Definition

2. Ground State Calculation

3. Properties Calculation

4. Data Analysis

Define Crystal Structure
(e.g., Millerite NiS, Pyrite NiS₂)

Select Pseudopotentials
& Basis Set

Choose Exchange-Correlation
Functional (e.g., PBE, PBE+U)

Perform Self-Consistent Field (SCF)
Calculation to find Electron Density

Band Structure Calculation
(Non-SCF along k-path)

Density of States (DOS)
Calculation

Plot Band Structure Plot Density of States

Analyze Electronic Properties
(Band Gap, Effective Mass)

Click to download full resolution via product page

Caption: A typical workflow for first-principles band structure and DOS calculations.
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Detailed Computational Methodologies
The accuracy and reliability of DFT calculations are highly sensitive to the chosen parameters.

The table below summarizes the critical methodologies and typical parameters used in the

study of nickel sulfides.

Parameter Description
Common Methods and
Values for Nickel Sulfide

Crystal Structure

The crystallographic

information of the NiSₓ phase

under investigation.

Millerite (α-NiS,

rhombohedral), NiAs-type (β-

NiS, hexagonal), Pyrite (NiS₂),

Heazlewoodite (Ni₃S₂),

Polydymite (Ni₃S₄).[4][5]

XC Functional
The approximation for the

exchange-correlation energy.

PBE (Perdew-Burke-

Ernzerhof) from the GGA

family; Hybrid functionals like

B3LYP or PBE0.[6][7]

Hubbard U Correction

An empirical parameter in

DFT+U to correct for self-

interaction errors in localized

d-orbitals.

U values for Ni typically range

from 4 to 7 eV.[1]

Basis Set

The set of functions used to

represent the electronic

wavefunctions.

Plane-wave basis sets are

standard for periodic solids. A

kinetic energy cutoff (e.g., 400-

500 eV) determines the size.

k-point Sampling

A grid of points in the

reciprocal space (Brillouin

zone) for integration.

Monkhorst-Pack grids are

commonly used. The density

depends on the cell size and

whether the material is metallic

or insulating.

Software

The computational package

used to perform the

calculations.

VASP (Vienna Ab initio

Simulation Package), Quantum

ESPRESSO, CRYSTAL09,

CASTEP.[7][8]
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Band Structure and Electronic Properties of Nickel
Sulfides
First-principles calculations have provided significant insights into the diverse electronic

properties of various nickel sulfide phases. The electronic structure is primarily determined by

the hybridization of Ni 3d and S 3p orbitals.[4]

Atomic Contributions

Resulting Electronic Bands

Ni 3d Orbitals

Orbital Hybridization

S 3p Orbitals

Valence Band Conduction Band

Material Properties
(Conductivity, Band Gap, Catalysis)

Click to download full resolution via product page

Caption: Logical relationship from atomic orbitals to macroscopic material properties.

Quantitative Data Summary
The calculated electronic band gap is a key quantitative result from these studies. It determines

whether a material is a metal, semiconductor, or insulator. The following table summarizes
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calculated band gaps for various nickel sulfide phases. Note that experimental values and

computational results can vary based on the synthesis method and the level of theory used.

Compound Phase Calculation Method
Calculated Band
Gap (eV)

Electronic Nature

α-NiS (Millerite) DFT (PBE) ~0.0 Metallic[5]

α-NiS (Millerite) DFT 1.98 Semiconducting[9][10]

β-NiS (NiAs-type) DFT ~0.0 Metallic[11]

NiS Nanoparticles
Tauc Plot

(Experimental)
2.25 - 2.54 Semiconducting[11]

NiS Nanoparticles
Tauc Plot

(Experimental)
2.8 - 4.8 Semiconducting[12]

NiS₂ (Pyrite) DFT+U > 0.0
Insulator/Semiconduct

or

Discrepancies in the calculated nature of α-NiS (metallic vs. semiconducting) highlight the

sensitivity of the results to the chosen functional and computational setup. Experimental

evidence suggests that bulk millerite NiS is a highly covalent metal.[5]

Conclusion
First-principle calculations based on Density Functional Theory are indispensable tools for

elucidating the complex electronic band structure of nickel sulfides. These computational

methods allow for a detailed analysis of how crystal structure, stoichiometry, and strong

electron correlation effects govern the material's electronic properties. The choice of the

exchange-correlation functional, particularly the inclusion of corrections like the Hubbard U

term, is critical for achieving results that are predictive and in agreement with experimental

findings. The insights gained from these calculations are vital for the rational design of nickel

sulfide-based materials for applications in catalysis, energy storage, and optoelectronics.[13]

[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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